Cas no 65-23-6 (Pyridoxine)

• Product Name: Pyridoxine
• CAS No: 65-23-6
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• MDL: MFCD00012807
• CID: 33827
• PubChem ID: 24898690
• Update Time: 2026-01-28

Pyridoxine Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-4,5-bis(hydroxymethyl)-2-methylpyridine
• Vitamin B6
• 2-Methyl-3-hydroxy-4,5-dihydroxymethylpyridine
• Pyridoxine
• VB6 Vitamin B6
• VITAMIN B6(PYRIDOXINE)(P) PrintBack
• 4,5-bis(hydroxymethyl)-2-methylpyridin-3-ol
• Pyridoxol
• Gravidox
• Pyridoxin
• Hydoxin
• Adermine
• Pyridoxolum
• 3,4-Pyridinedimethanol, 5-hydroxy-6-methyl-
• 5-Hydroxy-6-methyl-3,4-pyridinedimethanol
• Pyridoxinum
• Piridossina [DCIT]
• Pyridoxinum [INN-Latin]
• Piridoxina [INN-Spanish]
• Piridossina
• Piridoxina
• 3-Hydroxy-4,5-dimethylol-alpha-picoline
• Pyridoxine [INN:BAN]
• Aderoxine
• 2-Picoline-4,5-dimethanol, 3-hydroxy-
• Hexa-Betalin
• 2-Methy
• MLS001074329
• MLS002153915
• MLSMR
• 4,5-bis(hydroxymethyl)-2-methyl-3-pyridinol hydrochloride
• SMR000674613

• MDL： MFCD00012807
• Inchi： 1S/C8H11NO3/c1-5-8(12)7(4-11)6(3-10)2-9-5/h2,10-12H,3-4H2,1H3
• InChI Key： LXNHXLLTXMVWPM-UHFFFAOYSA-N
• SMILES： CC1N=CC(CO)=C(CO)C=1O

Computed Properties

• Exact Mass: 169.07400
• Monoisotopic Mass: 205.050571
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 169.18
• XLogP3: -0.8
• Topological Polar Surface Area: 73.6

Experimental Properties

• Color/Form: Crystalline solid
• Density: 1.2435 (rough estimate)
• Melting Point: 159-162 °C (lit.)
• Boiling Point: 298.46°C (rough estimate)
• Flash Point: 251
• Refractive Index: 1.5100 (estimate)
• Solubility: H2O: 0.1 g/mL at 20 °C, clear, colorless
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 73.58000
• LogP: 0.08020

Pyridoxine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：8-10
• RTECS：UV1300000
• Hazardous Material Identification：
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridoxines

Additional information on Pyridoxine

Pyridoxine (CAS No. 65-23-6): A Comprehensive Overview of Its Chemistry, Biology, and Clinical Applications

Pyridoxine, chemically known by the CAS number 65-23-6, is a vital form of vitamin B6 that plays a crucial role in numerous biological processes. As a water-soluble compound, it is essential for the proper functioning of the human body, particularly in the metabolism of proteins, fats, and carbohydrates. The versatility and significance of Pyridoxine have made it a subject of extensive research in both academic and industrial settings.

The chemical structure of Pyridoxine consists of a pyridine ring substituted with an hydroxymethyl group at the 5-position and an amine group at the 3-position. This unique configuration enables it to participate in various enzymatic reactions as a cofactor. The compound's stability under physiological conditions makes it an ideal candidate for therapeutic applications, particularly in addressing deficiencies that can lead to significant health issues.

In recent years, research has highlighted the multifaceted roles of Pyridoxine beyond its traditional functions. Studies have demonstrated its potential in modulating immune responses, which has significant implications for the development of novel immunotherapies. The compound's ability to enhance the activity of certain enzymes involved in neurotransmitter synthesis has also been explored, opening new avenues for treating neurological disorders.

The clinical applications of Pyridoxine are well-documented, with its use primarily focused on correcting vitamin B6 deficiencies. These deficiencies can result from poor dietary intake, certain medical conditions, or the use of medications that interfere with vitamin absorption. Clinical trials have consistently shown that supplementation with Pyridoxine can effectively alleviate symptoms associated with deficiency, such as anemia, skin rashes, and neurological disturbances.

Beyond its therapeutic uses, Pyridoxine has been investigated for its role in preventing complications during pregnancy. Studies indicate that adequate levels of vitamin B6 can reduce the risk of neural tube defects in developing fetuses. This has led to recommendations for pregnant women to include sufficient amounts of Pyridoxine in their diet or to take supplements under medical supervision.

The pharmacokinetics of Pyridoxine have been extensively studied to optimize its delivery and efficacy. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. Its metabolism primarily involves conversion into active forms such as pyridoxal phosphate (PLP), which is a key cofactor in many enzymatic reactions. Research has also explored methods to enhance the bioavailability of Pyridoxine, leading to the development of novel formulations that improve its absorption and utilization.

In conclusion,